1-(2-Chloroethyl)-3-(thiophen-2-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole

• IUPAC Name: 1-(2-chloroethyl)-3-thiophen-2-yl-6,7-dihydro-4H-pyrano[4,3-c]pyrazole
• InChI: InChI=1S/C12H13ClN2OS/c13-4-5-15-10-3-6-16-8-9(10)12(14-15)11-2-1-7-17-11/h1-2,7H,3-6,8H2
• InChI Key: LJZDGNNQYXAQFF-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1N(N=C2C3=CC=CS3)CCCl
• Molecular Formula: C12H13ClN2OS
• Molecular Weight: 268.76 g/mol
• CAS No.: 2098090-12-9

Description

1-(2-Chloroethyl)-3-(thiophen-2-yl)-1,4,6,7-tetrahydropyrano[4,3-c]pyrazole (hereafter referred to as CTP) is an organosulfur compound that has been studied extensively due to its unique properties and potential applications in the scientific field. It is a heterocyclic compound that contains a sulfur atom as part of its ring structure. CTP has a wide range of uses, from being used as a reagent in organic synthesis to being used as a biopesticide. CTP has also been studied for its potential use in the treatment of cancer and other diseases.

Scientific Research Applications

Generation of Structurally Diverse Libraries

Compounds derived from thiophene have been utilized as starting materials in alkylation and ring closure reactions to generate a wide array of structurally diverse compounds. For example, 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a ketonic Mannich base derived from 2-acetylthiophene, has been used in various alkylation and ring closure reactions to produce dithiocarbamates, thioethers, and several heterocyclic compounds, showcasing the versatility of thiophene derivatives in synthesizing a broad library of compounds with potential therapeutic applications (Roman, 2013).

Anti-Tumor Agents

A series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety has been synthesized and evaluated for their anti-tumor activities. These compounds, particularly those incorporating aryldiazenylthiazol-2-yl and thiophen-2-yl groups, have shown promising activities against hepatocellular carcinoma cell lines, highlighting the potential of thiophene and pyrazole derivatives as anti-tumor agents (Gomha, Edrees, & Altalbawy, 2016).

Antidepressant Activity

Derivatives of thiophene and pyrazole have been synthesized and evaluated for their antidepressant activities. Phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides have demonstrated significant reduction in immobility time in behavioral models, suggesting their potential as antidepressant medications. The presence of electron-withdrawing groups, such as chlorine, has been found to enhance antidepressant activity, indicating the importance of structural modifications in optimizing therapeutic effects (Mathew, Suresh, & Anbazhagan, 2014).

Antimicrobial Activities

Pyrazoline derivatives substituted with thiophene have been synthesized and shown to possess significant antibacterial activity. The incorporation of thiophene and phenyl groups into pyrazoline derivatives has led to compounds with promising antibacterial properties as compared to standard antibiotics, highlighting the potential of these derivatives in developing new antimicrobial agents (Rani & Mohamad, 2014).